2-ethoxy-N-[(4-methoxyphenyl)methyl]-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: 2-ethoxy-N-[(4-methoxyphenyl)methyl]-4-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H27NO4S/c1-6-25-19-11-15(4)18(14(2)3)12-20(19)26(22,23)21-13-16-7-9-17(24-5)10-8-16/h7-12,14,21H,6,13H2,1-5H3
• InChI Key: NZZUPRRCMHUSDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C20H27NO4S
• Molecular Weight: 377.5 g/mol
• CAS No.: 1428151-92-1

Description

The compound “2-ethoxy-N-[(4-methoxyphenyl)methyl]-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide” is a complex organic molecule. It contains several functional groups including an ethoxy group, a methoxy group, a methyl group, a propan-2-yl (or isopropyl) group, and a sulfonamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonamide group could potentially allow for hydrogen bonding, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the ethoxy and methoxy groups might be susceptible to reactions with strong acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information or research on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and bioactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.